Cas no 28321-09-7 ()

28321-09-7 structure
structure
Product name:
CAS No:28321-09-7
MF:C8H5ClF2
MW:174.575108289719
CID:6771871
PubChem ID:11469367

Chemical and Physical Properties

Names and Identifiers

    • Inchi: 1S/C8H5ClF2/c9-7-3-1-6(2-4-7)5-8(10)11/h1-5H
    • InChI Key: BBPNSWUVZBHJAJ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(/C=C(\F)/F)=CC=1

Computed Properties

  • Exact Mass: 174.0047842g/mol
  • Monoisotopic Mass: 174.0047842g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 0Ų

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